Cas no 98547-25-2 (2-Thiophenecarboxamide,3,5-dimethyl-(6CI,9CI))

• Product Name: 2-Thiophenecarboxamide,3,5-dimethyl-(6CI,9CI)
• CAS No: 98547-25-2
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 801910
• Update Time: 2023-03-27

2-Thiophenecarboxamide,3,5-dimethyl-(6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide,3,5-dimethyl-
• 2-Thiophenecarboxamide,3,5-dimethyl-(6CI,9CI)
• 3,5-dimethyl-thiophene-2-carboxylic acid amide
• 2-Thiophenecarboxamide, 3,5-dimethyl-

• Inchi： 1S/C7H9NOS/c1-4-3-5(2)10-6(4)7(8)9/h3H,1-2H3,(H2,8,9)
• InChI Key： OFLAXLHHXSWDRK-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)SC(C)=CC=1C

Computed Properties

• Exact Mass: 155.04
• Monoisotopic Mass: 155.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.3A^2